Cas no 68401-24-1 (Butanoic acid, 3-oxo-2-(propoxyimino)-, ethyl ester, (Z)-)

Butanoic acid, 3-oxo-2-(propoxyimino)-, ethyl ester, (Z)- structure
68401-24-1 structure
Product Name:Butanoic acid, 3-oxo-2-(propoxyimino)-, ethyl ester, (Z)-
CAS No:68401-24-1
MF:C9H15NO4
MW:201.219702959061
CID:393247
PubChem ID:54491732
Update Time:2025-04-19

Butanoic acid, 3-oxo-2-(propoxyimino)-, ethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-2-(propoxyimino)-, ethyl ester, (Z)-
    • ethyl 3-oxo-2-propoxyiminobutanoate
    • Ethyl 3-oxo-2-(propoxyimino)butanoate
    • ethyl 3-oxo-2-n-propoxyiminobutyrate
    • SCHEMBL10417780
    • 68401-24-1
    • DTXSID80711723
    • XWFABJJRNZCSPV-UHFFFAOYSA-N
    • ethyl 3-oxo-2-propoxyiminobutyrate
    • Inchi: 1S/C9H15NO4/c1-4-6-14-10-8(7(3)11)9(12)13-5-2/h4-6H2,1-3H3
    • InChI Key: XWFABJJRNZCSPV-UHFFFAOYSA-N
    • SMILES: O(CCC)N=C(C(C)=O)C(=O)OCC

Computed Properties

  • Exact Mass: 201.10015
  • Monoisotopic Mass: 201.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.96
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